Cas no 2229101-07-7 (1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229101-07-7
• MF: C₁₂H₁₂BrFO₂
• MW: 287.124886512756
• CID: 6437679
• PubChem ID: 165704007
• Update Time: 2025-11-07

1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1904194
• 2229101-07-7

• Inchi： 1S/C12H12BrFO2/c1-11(2)6-12(11,10(15)16)7-4-3-5-8(14)9(7)13/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： DMXPOEJJXSEXJH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(C(=O)O)CC1(C)C)F

Computed Properties

• Exact Mass: 286.00047g/mol
• Monoisotopic Mass: 286.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229101-07-7)

1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229101-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropane ring substituted with a carboxylic acid group and a 2-bromo-3-fluorophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and enzyme modulators.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the study of 1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of drug candidates, aligning with current trends in precision medicine and targeted therapies. This compound's bromo and fluoro substituents offer reactive sites for further functionalization, enabling the creation of diverse derivatives for high-throughput screening.

In agrochemical applications, 1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is explored for its potential as a precursor to crop protection agents. The cyclopropane scaffold is known to contribute to the stability and efficacy of pesticides, addressing the global need for sustainable agricultural solutions. With increasing focus on green chemistry, researchers are investigating eco-friendly synthesis routes for this compound to minimize environmental impact.

The compound's CAS No. 2229101-07-7 is frequently searched in scientific databases, reflecting its relevance in organic synthesis and material science. Common queries include its physical properties (e.g., melting point, solubility), synthetic protocols, and safety data. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to characterize its purity and structure, ensuring compliance with industry standards.

As the pharmaceutical industry shifts toward fragment-based drug design, 1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid serves as a valuable building block. Its rigid cyclopropane core mimics bioactive conformations, facilitating the discovery of novel therapeutics for neurological disorders and inflammatory diseases. Collaborative efforts between academia and biotech firms aim to optimize its synthetic accessibility and scalability.

In summary, 1-(2-bromo-3-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229101-07-7) represents a cutting-edge compound with multifaceted applications. Its integration into drug development pipelines and agrochemical innovations underscores its importance in advancing scientific and industrial progress. Future research will likely explore its role in catalysis and nanotechnology, further expanding its utility.